(2-chloro-1H-imidazol-5-yl)methanol

• IUPAC Name: (2-chloro-1H-imidazol-5-yl)methanol
• InChI: InChI=1S/C4H5ClN2O/c5-4-6-1-3(2-8)7-4/h1,8H,2H2,(H,6,7)
• InChI Key: GHYCTEGDGQVTTK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=N1)Cl)CO
• Molecular Formula: C4H5ClN2O
• Molecular Weight: 132.55 g/mol

Description

Imidazoles are a type of organic compound with a five-membered ring structure, which includes two nitrogen atoms and three carbon atoms. They are key components in many biologically active molecules and are used in a variety of applications.

Synthesis Analysis

The synthesis of imidazoles has been a subject of research for many years. Recent advances have focused on the regiocontrolled synthesis of substituted imidazoles. These methods often involve the formation of bonds during the creation of the imidazole ring.

Molecular Structure Analysis

The molecular structure of imidazoles involves a five-membered ring with two non-adjacent nitrogen atoms. The remaining three positions in the ring are occupied by carbon atoms.

Chemical Reactions Analysis

Imidazoles can undergo a variety of chemical reactions. Recent literature highlights the use of various catalysts and conditions to achieve different substitution patterns around the imidazole ring.

Physical And Chemical Properties Analysis

Imidazoles have a range of physical and chemical properties. For example, they have a density of approximately 1.2 g/cm³. The boiling point can vary, but is often around 407.7°C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

(a) Antitumor Activity: have shown that some derivatives of “(2-chloro-1H-imidazol-5-yl)methanol” exhibit moderate to high inhibitory activities against tumor cell lines such as HepG2, SK-OV-3, NCI-H460, and BEL-7404. These findings highlight its potential as an antitumor agent.

(b) Antifungal and Antibacterial Properties: Imidazoles are known for their antifungal and antibacterial activities. Researchers explore derivatives of this compound as potential agents against fungal infections (e.g., candidiasis) and bacterial pathogens.

Organic Synthesis

(a) Building Block for Heterocyclic Compounds: Imidazoles serve as versatile building blocks in organic synthesis. Researchers use them to construct more complex heterocyclic structures, such as triazoles, pyrazoles, and purines. to yield valuable intermediates.

Safety and Hazards

Like all chemicals, imidazoles should be handled with care. They can cause skin and eye irritation, and may cause respiratory irritation.

Future Directions

The future of imidazole research is likely to involve the development of new synthesis methods, as well as the exploration of new applications for these versatile compounds.